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Cat. No.: B1201744 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Halon 1211, chemically known as bromochlorodifluoromethane (CBrClF₂), is a synthetic

haloalkane. Historically, it gained prominence as a highly effective fire extinguishing agent,

particularly for fires involving expensive equipment or materials that could be damaged by

other extinguishing methods.[1] It was also utilized as a refrigerant.[2][3] This document

provides a comprehensive overview of the properties of Halon 1211 and explores its potential,

though largely unexploited and ill-advised, application as a non-polar solvent in chemical

reactions. Due to its significant environmental impact and regulatory restrictions, the use of

Halon 1211 is now severely limited.[4][5]

Physicochemical Properties
Understanding the physical and chemical properties of Halon 1211 is crucial for any potential

application. It is a colorless, nonflammable gas or a liquid when under pressure, possessing a

sweetish odor.[2][6] Its key properties are summarized in the table below.
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Property Value References

Molecular Formula CBrClF₂ [1][2]

Molecular Weight 165.36 g/mol [2][7]

Boiling Point -3.7 °C [8]

Melting Point -159.5 °C [8]

Density (liquid, at 25°C) 1.850 g/cm³ [8]

Vapor Density (air = 1) 5.7 [2]

Solubility in Water Insoluble [2]

Solubility in Organic Solvents Soluble in ethanol, acetone [2][7]

The insolubility of Halon 1211 in water and its solubility in organic solvents like ethanol and

acetone are indicative of its non-polar character.[2][7]

Halon 1211 as a Non-Polar Solvent: A Theoretical
Consideration
In theory, the non-polar nature of Halon 1211 suggests it could serve as a solvent for non-polar

reactants and in reactions where a non-protic medium is required. However, a thorough review

of scientific literature reveals a significant lack of documented use of Halon 1211 as a solvent

in chemical synthesis. Its primary application has overwhelmingly been in fire suppression.[1][5]

[9]

Several factors contribute to its unsuitability as a laboratory solvent:

Gaseous State: With a boiling point of -3.7 °C, Halon 1211 exists as a gas at standard

ambient temperature and pressure, necessitating specialized equipment to be used as a

liquid solvent.[8]

Chemical Reactivity: While generally considered non-reactive with most common materials,

Halon 1211 can react violently with strong oxidizing and reducing agents.[2][10] Upon
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heating to decomposition, it emits highly toxic fumes of hydrogen bromide, hydrogen

chloride, and hydrogen fluoride.[2]

Environmental Impact: Halon 1211 is a potent ozone-depleting substance.[5][11] Its

production and importation have been phased out under the Montreal Protocol, making it

largely unavailable for research and development purposes.[4][12]

Safety Concerns: As a simple asphyxiant, high concentrations of Halon 1211 can displace

oxygen and cause rapid suffocation.[8][10] Direct contact with the liquefied gas can cause

frostbite.[10]

Experimental Protocols: A Notable Absence
Extensive searches of chemical databases and literature have not yielded any specific or

detailed experimental protocols for the use of Halon 1211 as a solvent in chemical reactions.

The focus of available literature is on its synthesis, physical properties, and, most prominently,

its application and subsequent regulation as a fire suppressant.

Logical Framework for Solvent Selection: Why
Halon 1211 is Excluded
The decision-making process for selecting an appropriate solvent in a chemical reaction

involves considering several key factors. The following diagram illustrates a simplified workflow

for solvent selection, highlighting why Halon 1211 is not a viable candidate.
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Start: Identify Reaction Requirements

Determine Required Polarity
(Polar vs. Non-Polar)

Protic or Aprotic? Halon 1211:
Non-Polar

Assess Solvent Reactivity with Reagents Halon 1211:
Aprotic

Consider Physical State at Reaction Temperature
Halon 1211:

Reactive with strong
oxidizers/reducers

Evaluate Environmental & Safety Impact Halon 1211:
Gas at STP

Select Appropriate Solvent
Halon 1211:

Ozone Depleting,
Regulated

Click to download full resolution via product page

Caption: Solvent selection workflow and the disqualifying factors of Halon 1211.

Conclusion
While Halon 1211 exhibits non-polar characteristics, its use as a solvent in chemical reactions

is practically non-existent and strongly discouraged. Its gaseous nature at standard conditions,
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potential reactivity, and severe environmental and safety concerns make it an unsuitable choice

for laboratory and industrial synthesis. Researchers and professionals in drug development

should opt for conventional, safer, and environmentally benign non-polar solvents for which

extensive application data and protocols are available. The legacy of Halon 1211 is firmly

rooted in its past role as a fire suppressant, not as a medium for chemical synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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